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Gravimetric analysis is a classical quantitative method for determining the amount of a substance based on

the mass of a pure, isolated precipitate [1]. This technique is renowned for its high accuracy and precision.

For barium chlorate (Ba(ClO₃)₂), the analysis typically involves its precipitation from a solution and its

subsequent conversion into a stable, weighable compound.

This application note provides a detailed protocol for the gravimetric estimation of barium, adapting

general principles [1] [2] to the context of barium chlorate. The core of the method involves precipitating

barium ions as barium sulfate (BaSO₄), a compound known for its very low solubility, which facilitates

high-yield precipitation and accurate results [1]. The mass of BaSO₄ obtained is used to stoichiometrically

calculate the mass of barium in the original sample, from which the purity of the barium chlorate can be

derived.

Materials and Equipment

Category Items

Chemicals &
Reagents

Unknown barium chlorate sample, 6 M Hydrochloric Acid (HCl), 0.5 M Sodium Sulfate
(Na₂SO₄) or Sulfuric Acid (H₂SO₄), Ethanol, Distilled or deionized water
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Category Items

Lab
Equipment

Analytical balance (0.1 mg precision), Drying oven (set to 105-120°C), Desiccator,
Porcelain crucibles or Gooch crucibles, Whatman ash-less filter paper (No. 40, 42, or

equivalent), Beakers (250 mL, 400 mL), Glass stirring rods, Wash bottle, Funnel,
Hotplate

Experimental Protocol

Step 1: Sample Preparation and Dissolution

Weigh a clean, dry 250 mL beaker to the nearest 0.0001 g using an analytical balance.
Add approximately 0.4 to 0.5 g of the unknown barium chlorate sample to the beaker. Record the

combined mass to determine the exact sample mass by difference.
Add 100 mL of distilled water and 1-2 mL of 6 M HCl to the beaker. The acid helps to prevent

precipitation of other barium salts and co-precipitation of impurities [1].
Gently stir with a glass rod until the sample is completely dissolved.

Step 2: Precipitation of Barium Sulfate

Dilute the solution to approximately 200 mL with distilled water.
Heat the solution on a hotplate to just below boiling.

While continuously stirring the hot solution, slowly add a warm 0.5 M Na₂SO₄ solution in a fine
stream. Add the precipitating agent dropwise initially to promote the formation of larger, purer BaSO₄

crystals, which are easier to filter and wash [1].
Continue adding the sulfate solution until a slight excess is present (typically 10-20% beyond the

stoichiometric amount). To test for complete precipitation, allow the precipitate to settle and add a few
more drops of precipitant to the clear supernatant liquid. If no new precipitate forms, precipitation is

complete.
Cover the beaker with a watch glass and continue heating for 30-60 minutes on a steam bath or low-

heat hotplate. This digestion process allows small particles to dissolve and re-precipitate on larger
crystals, improving the precipitate's filterability.

Step 3: Filtration and Washing
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Use ash-less filter paper for this step, as it leaves minimal residue upon ignition.

Decant the clear supernatant liquid through the filter paper first, trying to retain as much precipitate as
possible in the beaker.

Transfer the precipitate to the filter paper using a stream of warm distilled water from a wash bottle.
Quantitatively transfer all precipitate from the beaker and stirring rod.

Wash the precipitate on the filter paper with several small portions of warm distilled water until the
washings are free of chloride ions. Test this by collecting a few mL of washings in a test tube and

adding a drop of dilute AgNO₃ solution. The absence of a white precipitate (AgCl) indicates the
precipitate is chloride-free.

Finally, wash the precipitate with a small volume of ethanol or acetone to facilitate faster drying.

Step 4: Drying and Weighing

Carefully remove the filter paper containing the precipitate from the funnel. Fold it and place it in a
pre-weighed porcelain crucible.

Heat the crucible gently in a drying oven at 105-120°C for 1-2 hours to remove all moisture. The exact
temperature and time should be standardized to achieve constant weight.

Alternatively, the precipitate can be carefully charred and ignited at a low red heat (~800°C) if using
an ash-less filter paper, though drying is often sufficient for BaSO₄.

Allow the crucible to cool in a desiccator to room temperature. This prevents the hygroscopic
precipitate from absorbing moisture from the air.

Weigh the cooled crucible with the dried BaSO₄ precipitate.
Repeat the process of heating, cooling, and weighing until constant weight is achieved (successive

weighings agree within 0.2-0.3 mg) [2].

Data Analysis and Calculations

The following table outlines the key parameters and formulas for calculating the purity of your barium

chlorate sample.

Parameter Formula / Value Description

Molar Mass
(BaSO₄)

233.39 g/mol From standard atomic
weights.
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Parameter Formula / Value Description

Molar Mass (Ba) 137.33 g/mol From standard atomic
weights.

Molar Mass
(Ba(ClO₃)₂)

304.23 g/mol From standard atomic
weights.

Gravimetric
Factor (G.F.)

( \frac{\text{Molar Mass of Ba}}{\text{Molar Mass of
BaSO₄}} = \frac{137.33}{233.39} )

Factor to convert mass
of BaSO₄ to mass of Ba.

Mass of Barium ( \text{Mass of BaSO₄} \times \text{G.F.} ) The mass of barium in
your sample.

Purity of
Ba(ClO₃)₂

( \frac{\text{Mass of Ba} \times \frac{\text{Molar Mass of
Ba(ClO₃)₂}}{\text{Molar Mass of Ba}}}{\text{Mass of

Sample}} \times 100% )

The final percentage
purity.

Example Calculation:

Mass of Sample = 0.4500 g
Mass of BaSO₄ Precipitate = 0.4220 g

Mass of Barium = ( 0.4220 , \text{g} \times \frac{137.33}{233.39} = 0.4220 \times 0.5884 = 0.2483 ,
\text{g} )

Purity of Ba(ClO₃)₂ = ( \frac{0.2483 , \text{g} \times \frac{304.23}{137.33}}{0.4500 , \text{g}} \times
100% = \frac{0.5500 , \text{g}}{0.4500 , \text{g}} \times 100% = 122.2% )

A result exceeding 100% suggests a systematic error, such as incomplete washing leading to occluded

impurities, or a calculation error. This highlights the need for meticulous technique.

Workflow Diagram

The following diagram visualizes the key stages of the gravimetric analysis protocol.
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Gravimetric Analysis Workflow
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Quality Control and Troubleshooting
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Critical Parameters for Success:

Slow Precipitation: Adding the precipitant slowly and with vigorous stirring is crucial for forming
filterable crystals [1].

Complete Precipitation: Always test the supernatant liquid to ensure no analyte remains in solution.
Quantitative Transfer: Ensure all precipitate is transferred from the beaker to the filter.

Constant Weight: This is the primary indicator that the precipitate is completely dry and the
measurement is stable.

Common Issues and Solutions:

Issue Possible Cause Solution

Fine, Gel-like
Precipitate

Precipitation was too rapid. Re-precipitate by re-dissolving and

repeating with slower addition.

Peptization Wash water causes colloid formation. Wash with a dilute electrolyte solution like

nitric acid or ammonium nitrate.

High/Erratic
Results

Contaminated wash water, incomplete

washing (occluded impurities), or
hygroscopic precipitate.

Use high-purity water, ensure thorough

washing, and use a desiccator
consistently.

Low Results Incomplete precipitation, precipitation
losses during transfer, or solubility

losses.

Check for complete precipitation, use
quantitative transfer techniques, and

avoid excessive wash volumes.

Safety and Compliance Notes

Barium Salts: Barium compounds can be toxic if ingested. Avoid generating dust and use
appropriate personal protective equipment (PPE).

Acids: Handle 6 M HCl with care, using gloves and eye protection. If contact occurs, rinse the
affected area with water for several minutes [1].

Hot Apparatus: Items heated on hotplates or in ovens remain very hot. Use crucible tongs and allow
ample time for cooling before handling [1].

Waste Disposal: Dispose of all chemical waste, particularly barium-containing solutions and
precipitates, according to your institution's hazardous waste disposal protocols.
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Conclusion

This protocol outlines a reliable gravimetric method for determining the purity of barium chlorate. By

strictly adhering to the detailed procedures for precipitation, filtration, and drying, and by incorporating

robust quality control measures, researchers can obtain highly accurate and reproducible results. The

principles described can also be adapted for the analysis of other barium-containing compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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